Cas no 1803696-29-8 (4-Bromo-3-(difluoromethyl)-5-methylpyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-5-methylpyridine
• CAS No: 1803696-29-8
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 4933234
• Update Time: 2025-06-15

4-Bromo-3-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C7H6BrF2N/c1-4-2-11-3-5(6(4)8)7(9)10/h2-3,7H,1H3
• InChI Key： YPAUAJAOFCGFMS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CN=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-3-(difluoromethyl)-5-methylpyridine

4-Bromo-3-(difluoromethyl)-5-methylpyridine (CAS No. 1803696-29-8): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 4-Bromo-3-(difluoromethyl)-5-methylpyridine, identified by its CAS number CAS No. 1803696-29-8, represents a significant intermediate in the realm of pharmaceutical synthesis. Its unique structural features, characterized by a bromine substituent at the 4-position and a difluoromethyl group at the 3-position of a pyridine ring, make it a versatile building block for the development of novel therapeutic agents.

In recent years, the demand for advanced intermediates like 4-Bromo-3-(difluoromethyl)-5-methylpyridine has surged due to their role in synthesizing complex molecules with enhanced biological activity. The presence of both bromine and difluoromethyl groups provides multiple reaction handles, enabling chemists to explore diverse synthetic pathways. These attributes have positioned this compound as a cornerstone in the synthesis of pharmacologically active molecules.

The pharmaceutical industry has increasingly recognized the importance of fluorinated pyridines in drug design. Compounds containing fluorine atoms are known to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The introduction of a difluoromethyl group into the pyridine core not only enhances these properties but also opens up opportunities for further functionalization. This has led to its extensive use in the development of small-molecule inhibitors targeting various therapeutic areas.

One of the most compelling applications of 4-Bromo-3-(difluoromethyl)-5-methylpyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By serving as a key intermediate, this compound facilitates the creation of highly specific kinase inhibitors that can modulate these pathways effectively. Recent studies have demonstrated its utility in generating inhibitors with improved selectivity and reduced side effects.

The role of 4-Bromo-3-(difluoromethyl)-5-methylpyridine extends beyond kinase inhibition. It has also been employed in the development of antiviral and antibacterial agents. The unique electronic properties conferred by the bromine and difluoromethyl substituents allow for precise tuning of molecular interactions with biological targets. This has enabled researchers to design molecules that exhibit potent activity against resistant strains of pathogens, addressing critical challenges in modern medicine.

The synthesis of 4-Bromo-3-(difluoromethyl)-5-methylpyridine itself is a testament to the ingenuity of organic chemistry. While multiple synthetic routes have been explored, recent advancements have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry principles have been increasingly integrated into these processes, ensuring that the production of this valuable intermediate is both efficient and sustainable.

In conclusion, 4-Bromo-3-(difluoromethyl)-5-methylpyridine (CAS No. 1803696-29-8) stands as a pivotal compound in pharmaceutical research and development. Its structural versatility and functional attributes make it an indispensable tool for chemists seeking to create innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in modern drug discovery is poised to grow even further.